Cas no 35817-27-7 (4-Ethoxycoumarin)
4-Ethoxycoumarin is a synthetic organic compound belonging to the coumarin family, characterized by the presence of an ethoxy substituent at the 4-position of its benzopyrone core. This modification enhances its photophysical properties, making it valuable in applications such as fluorescent probes and photochemical studies. Its well-defined structure and stability under various conditions contribute to its utility as a reference standard in analytical chemistry. Additionally, 4-Ethoxycoumarin serves as a key intermediate in the synthesis of more complex coumarin derivatives, which are of interest in medicinal and materials chemistry. The compound's purity and consistent performance make it a reliable choice for research and industrial applications.
4-Ethoxycoumarin structure
Product Name:4-Ethoxycoumarin
CAS No:35817-27-7
MF:C11H10O3
MW:190.195303440094
MDL:MFCD00052755
CID:303628
PubChem ID:87569787
Update Time:2025-06-08
4-Ethoxycoumarin Chemical and Physical Properties
Names and Identifiers
-
- 4-Ethoxycoumarin
- 4-ethoxy-2H-chromen-2-one
- 4-ethoxychromen-2-one
- ETHOXYCOUMARIN, 4-(RG)
- ETHOXYCOUMARIN, 4-(RG) PrintBack
- 4-Aethoxy-cumarin
- 4-ethoxy-2h-chromen-2-on
- 4-Ethoxy-chromen-2-one
- Maybridge1_007528
- HMS562O04
- FLZDKBHAUILYAZ-UHFFFAOYSA-N
- SBB091115
- OR1149
- FCH1117399
- VZ28950
- ST50308868
- E0545
- CCG-34538
- D90538
- HY-138548
- FT-0618387
- [(E)-(1-methyl-2-methylsulfinyl-propylidene)amino] N-methylcarbamate
- AS-56773
- SCHEMBL15842782
- 35817-27-7
- MFCD00052755
- A822985
- CS-0149196
- PD159113
- AKOS015838834
- DTXSID50350961
- 4-Ethoxycoumarin, 97%
- 4-Ethoxy coumarin
- DTXCID70302028
- DB-048873
-
- MDL： MFCD00052755
- Inchi： 1S/C11H10O3/c1-2-13-10-7-11(12)14-9-6-4-3-5-8(9)10/h3-7H,2H2,1H3
- InChI Key： FLZDKBHAUILYAZ-UHFFFAOYSA-N
- SMILES： O(CC)C1=CC(=O)OC2C=CC=CC1=2
Computed Properties
- Exact Mass: 190.06300
- Monoisotopic Mass: 190.062994
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2
- Topological Polar Surface Area: 35.5
Experimental Properties
- Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 135.0 to 139.0 deg-C
- Boiling Point: 356.2°Cat760mmHg
- Flash Point: 148.4°C
- Refractive Index: 1.569
- Solubility: Slightly soluble (1 g/l) (25 º C),
- PSA: 39.44000
- LogP: 2.19170
4-Ethoxycoumarin Security Information
- Hazard Statement： Irritant
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： S22-S24/25
-
Hazardous Material Identification：
- Safety Term：S22;S24/25
4-Ethoxycoumarin Customs Data
- HS CODE：2932209090
- Customs Data：
China Customs Code:
2932209090Overview:
2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Ethoxycoumarin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | E0545-25G |
4-Ethoxycoumarin |
35817-27-7 | >98.0%(GC) | 25g |
¥895.00 | 2024-04-16 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E84450-100mg |
4-ethoxychromen-2-one |
35817-27-7 | ,HPLC≥98% | 100mg |
¥638.0 | 2023-09-07 | |
| TRC | B433513-50mg |
4-Ethoxycoumarin |
35817-27-7 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B433513-100mg |
4-Ethoxycoumarin |
35817-27-7 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B433513-500mg |
4-Ethoxycoumarin |
35817-27-7 | 500mg |
$ 80.00 | 2022-06-07 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E156489-5G |
4-Ethoxycoumarin |
35817-27-7 | 98.0%(GC) | 5g |
¥562.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E156489-25G |
4-Ethoxycoumarin |
35817-27-7 | 98.0%(GC) | 25g |
¥1029.90 | 2023-09-03 | |
| Alichem | A449042624-100g |
4-Ethoxy-2H-chromen-2-one |
35817-27-7 | 95% | 100g |
$520.00 | 2023-09-02 | |
| Chemenu | CM285237-100g |
4-Ethoxy-2H-chromen-2-one |
35817-27-7 | 95% | 100g |
$468 | 2021-06-17 | |
| Chemenu | CM285237-100g |
4-Ethoxy-2H-chromen-2-one |
35817-27-7 | 95% | 100g |
$*** | 2023-03-30 |
4-Ethoxycoumarin Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:35817-27-7)4-ETHOXYCOUMARIN
Order Number:sfd7759
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
4-Ethoxycoumarin Related Literature
-
3. 394. Condensation products of phenols and ketones. Part X. The structure of dianin's compounds, a unique inclusion-forming substanceWilson Baker,A. J. Floyd,J. F. W. McOmie,G. Pope,A. S. Weaving,J. H. Wild J. Chem. Soc. 1956 2010
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:35817-27-7)4-ETHOXYCOUMARIN
Purity:99.9%
Quantity:200kg
Price ($):Inquiry